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Compound of Interest

Compound Name: IDO-IN-7

Cat. No.: B609430 Get Quote

For researchers and professionals engaged in drug development, the responsible management

and disposal of chemical compounds like IDO-IN-7 are paramount for ensuring laboratory

safety and environmental protection. This guide provides a procedural framework for the proper

disposal of IDO-IN-7, a potent inhibitor of the indoleamine 2,3-dioxygenase (IDO1) pathway.

Adherence to these guidelines is crucial for minimizing risks and complying with regulatory

standards.

Disclaimer: Specific disposal instructions for IDO-IN-7 are not readily available. The following

procedures are based on general best practices for the disposal of solid and dissolved

chemical waste in a laboratory setting. Always consult your institution's Environmental Health

and Safety (EHS) department for specific protocols and to ensure compliance with local, state,

and federal regulations.

Core Principles of Chemical Waste Management
The primary objective in disposing of any laboratory chemical is to prevent its release into the

environment and to ensure the safety of all personnel. A thorough understanding of the

compound's properties is the first step in responsible waste management.

IDO-IN-7 Properties:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b609430?utm_src=pdf-interest
https://www.benchchem.com/product/b609430?utm_src=pdf-body
https://www.benchchem.com/product/b609430?utm_src=pdf-body
https://www.benchchem.com/product/b609430?utm_src=pdf-body
https://www.benchchem.com/product/b609430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1402836-58-1[1][2]

Molecular Formula C18H22N2O[1][2]

Molecular Weight 282.38 g/mol [1][2]

Appearance White to light yellow solid[1]

Solubility
Soluble in DMSO (≥ 50 mg/mL) and Ethanol (≥

25 mg/mL)[1][2][3]

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

up to 2 years[1]

Step-by-Step Disposal Procedure
1. Personal Protective Equipment (PPE): Before handling IDO-IN-7 for disposal, it is imperative

to be equipped with the appropriate PPE to prevent exposure. This includes, but is not limited

to:

Eye Protection: Safety glasses or goggles compliant with OSHA or equivalent standards.

Hand Protection: Chemical-resistant gloves appropriate for handling solid compounds and

solvents like DMSO and ethanol.

Body Protection: A lab coat or other protective clothing.

2. Waste Collection:

Solid Waste:

Unused or contaminated solid IDO-IN-7 should be carefully collected into a designated

and clearly labeled hazardous waste container.

Avoid generating dust. If sweeping is necessary, do so gently.

Liquid Waste:
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Solutions containing IDO-IN-7 (e.g., in DMSO or ethanol) must be collected in a separate,

leak-proof, and clearly labeled hazardous waste container.

Do not mix with incompatible waste streams. Consult your EHS department for guidance

on solvent waste segregation.

Contaminated Materials:

Any materials that have come into contact with IDO-IN-7, such as pipette tips, weighing

paper, and gloves, should be considered contaminated and disposed of as solid chemical

waste.

Collect these materials in a designated, sealed container.

3. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with the full chemical name

("IDO-IN-7") and any solvents present.

Indicate the approximate concentration and quantity of the waste.

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials, until they can be collected by a professional waste

disposal service.

4. Professional Disposal:

The disposal of chemical waste must be handled by a licensed and approved waste disposal

company.

Contact your institution's EHS department to arrange for the pickup and proper disposal of

the IDO-IN-7 waste.

Never dispose of IDO-IN-7, either in solid form or in solution, down the drain or in regular

trash.[4]

Experimental Protocols Cited
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While no specific disposal experiments were cited in the search results, the handling of IDO-IN-
7 in experimental settings involves its dissolution in solvents like DMSO and ethanol. The

disposal of these solutions is a key aspect of the overall laboratory workflow. The general

procedures for handling chemical waste from such experiments are outlined above.

Logical Workflow for IDO-IN-7 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of IDO-IN-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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